Cas no 959237-45-7 (1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol)
959237-45-7 structure
Product Name:1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol
CAS No:959237-45-7
MF:C8H10ClN3O
MW:199.637500286102
CID:2103487
PubChem ID:45787534
Update Time:2025-04-21
1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol
- AB54116
- AKOS006311723
- DA-00158
- 959237-45-7
- JNEIOMYUNLFYCC-UHFFFAOYSA-N
- SCHEMBL3511418
-
- Inchi: 1S/C8H10ClN3O/c9-7-1-3-10-8(11-7)12-4-2-6(13)5-12/h1,3,6,13H,2,4-5H2
- InChI Key: JNEIOMYUNLFYCC-UHFFFAOYSA-N
- SMILES: ClC1=CC=NC(=N1)N1CCC(C1)O
Computed Properties
- Exact Mass: 199.0512396Da
- Monoisotopic Mass: 199.0512396Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.3Ų
1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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